Cas no 1148-79-4 (2,2':6',2''-Terpyridine)

2,2':6',2''-Terpyridine Properties

Names and Identifiers

• 2,2':6',2''-Terpyridine
• 2,2:6,2-terpyridine
• TerpyridineminTERPYoffwhitepowder
• Terpyridine
• 2,2′﹕6′,2′′-Terpyridine
• 2,2′:6′,2′′-Terpyridine
• 2,6-?Di(2-?pyridyl)?pyridine
• 2,6-dipyridin-2-ylpyridine
• Tributyl phosphate
• α,α',α''-Tripyridyl
• 2,6-Di(2-pyridyl)pyridine
• Enamine_000115
• MLS000048666
• 2,2',6',2 -Terpyridine
• NS00023721
• NSC3905
• .alpha.,.alpha.',.alpha.''-Terpyridine
• 2,6-dipyridin-2-ylpyridin
• 1(2),2(2):2(6),3(2)-terpyridine
• 2,2/':6/',2/'/'-Terpyridine
• T0024
• Q408228
• 2,2':6',2'-Terpyridine
• NSC-3905
• DTXSID2061567
• HMS1394F05
• BDBM38924
• 2,2''-Tripyridyl
• UNII-G5E357ISH5
• SMR000060049
• KSC-8-139
• Tripyridyl
• NCI60_003699
• NSC36755
• alpha,alpha',alpha''-Terpyridine
• NCIMech_000074
• 2,2',2''-Tripyridyl
• a,a',a''-Tripyridyl
• Z56763027
• CHEMBL89445
• HMS2456B12
• J-400124
• InChI=1/C15H11N3/c1-3-10-16-12(6-1)14-8-5-9-15(18-14)13-7-2-4-11-17-13/h1-11
• AB92619
• 1148-79-4
• 2,2',2''-Terpyridyl
• 2,6-BIS(PYRIDIN-2-YL)PYRIDINE
• FT-0600048
• Alpha,Alpha,Alpha-Tripyridyl
• cid_70848
• 2,2''-Terpyridine
• KUC105324N
• NSC 36755
• terpy
• EINECS 214-559-5
• CCG-35469
• Tripyridine
• 2,6-bis(2-pyridinyl)pyridine
• BCP33988
• 2,2''-Terpyridyl
• G5E357ISH5
• 2,2',2''-Tripyridine
• Ba 2799
• 2,2'6',2''-terpyridine
• 2,2':6',2''-Terpyridine;2,2':6',2''-Terpyridine
• 2,2''-Tripyridine
• NSC 3905
• 2,6-Bis(2-pyridyl)pyridine
• CS-13012
• 2,2':6',2''-Terpyridine, 98%
• 2,2',2''-Terpyridine
• alpha,alpha',alpha''-Tripyridyl
• MFCD00006213
• 2,2'6',2'-terpyridine
• EN300-152777
• AKOS001032185
• CHEBI:245199
• CCRIS 3429
• GNF-PF-4776
• 2,2'2''-Tripyridyl
• SCHEMBL57442
• F11629
• .alpha.,.alpha.''-Tripyridyl
• [2,2';6',2'']Terpyridine
• TCMDC-123985
• CS-W004573
• YSWG795
• NSC-36755
• AM84346
• .alpha.,.alpha.',.alpha.''-Tripyridyl
• 2,2':6',2''-Terpyridine, for spectrophotometric det. of Ag, Fe, Ru, >=98.5%
• 6',2'']Terpyridine
• 2,6-Di(pyridin-2-yl)pyridine
• 2,2\\':6\\',2\\'\\'-terpyridine
• TERPYRIDINE
• doi:10.14272/DRGAZIDRYFYHIJ-UHFFFAOYSA-N.1
• DB-050437
• STK721799
• pyridine, 2,6-di(2-pyridyl)-
• +Expand

• MDL： MFCD00006213
• InChIKey： DRGAZIDRYFYHIJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H11N3/c1-3-10-16-12(6-1)14-8-5-9-15(18-14)13-7-2-4-11-17-13/h1-11H
• SMILES： C1=CC=NC(=C1)C2=NC(=CC=C2)C3=CC=CC=N3

Computed Properties

• Exact Mass: 233.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 233.095
• Heavy Atom Count: 18
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• LogP: 3.20560
• PSA: 38.67000
• Refractive Index: 1.5610 (estimate)
• Boiling Point: 370°C(lit.)
• Melting Point: 89-91 °C (lit.)
• Flash Point: 182.5 °C
• Solubility: dioxane: 0.1 g/mL, clear
• Color/Form: Crystalline powder
• Solubility: Soluble in dioxane
• Density: 1.1901 (rough estimate)

2,2':6',2''-Terpyridine Security Information

• Symbol: GHS05 GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26; S28; S36/37/39; S45
• Packing Group：I
• Risk Phrases：R27/28
• Dangerous goods sign： T+
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• Hazard Statement： H300,H310,H315,H318,H335
• Warning Statement： P261,P264,P280,P302+P350,P305+P351+P338,P310
• Prompt：dangerous
• PackingGroup：I
• Risk Phrases： 27/28-37/38-41
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1

2,2':6',2''-Terpyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds